1-((5-Benzoylthiophen-2-yl)methyl)-3-(2,6-difluorophenyl)urea

• IUPAC Name: 1-[(5-benzoylthiophen-2-yl)methyl]-3-(2,6-difluorophenyl)urea
• InChI: InChI=1S/C19H14F2N2O2S/c20-14-7-4-8-15(21)17(14)23-19(25)22-11-13-9-10-16(26-13)18(24)12-5-2-1-3-6-12/h1-10H,11H2,(H2,22,23,25)
• InChI Key: LNJKKZVAYYJQPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(S2)CNC(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C19H14F2N2O2S
• Molecular Weight: 372.4 g/mol

Description

1-((5-Benzoylthiophen-2-yl)methyl)-3-(2,6-difluorophenyl)urea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Environmental Phenols and Pregnancy

Research has shown that environmental phenols, which may include compounds structurally similar to "1-((5-Benzoylthiophen-2-yl)methyl)-3-(2,6-difluorophenyl)urea", are prevalent in the environment and can be measured in human biofluids, including urine and amniotic fluid. Studies have focused on the prenatal exposure to these compounds, assessing concentrations in maternal urine and amniotic fluid to understand potential impacts on fetal development (Philippat et al., 2013).

Oxidative Stress Associations

Exposure to environmental phenols has been associated with oxidative stress, a condition that can lead to various diseases. A study conducted in Jeddah, Saudi Arabia, found significant associations between urinary concentrations of environmental xenobiotics, including phenols, and markers of oxidative stress (Asimakopoulos et al., 2016).

Variability in Urinary Concentrations

The variability of urinary concentrations of phenols during pregnancy has been studied to evaluate the effectiveness of using maternal urinary biomarkers as measures of fetal exposure. This research is essential for epidemiological studies assessing the effects of prenatal exposure to phenols on health outcomes (Philippat et al., 2013).

Pubertal Development in Girls

A prospective study explored the impact of childhood exposure to environmental phenols, including their potential hormonal activity, on pubertal development in girls. The study found associations between exposure to specific phenols and the timing of pubertal development, highlighting the importance of understanding environmental exposures to phenols (Wolff et al., 2015).